Cas no 142991-72-8 (Methanone, [5-methyl-3-(trifluoromethyl)-1H-pyrrol-2-yl]phenyl-)

• Product Name: Methanone, [5-methyl-3-(trifluoromethyl)-1H-pyrrol-2-yl]phenyl-
• CAS No: 142991-72-8
• MF: C₁₃H₁₀F₃NO
• MW: 253.2198138237
• CID: 2775516
• PubChem ID: 1483144
• Update Time: 2025-04-21

Methanone, [5-methyl-3-(trifluoromethyl)-1H-pyrrol-2-yl]phenyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, [5-methyl-3-(trifluoromethyl)-1H-pyrrol-2-yl]phenyl-
• DTXSID10363274
• 2-benzoyl-5-methyl-3-(trifluoromethyl)-1H-pyrrole
• AKOS015993282
• 142991-72-8
• 7G-013
• (5-Methyl-3-trifluoromethyl-1H-pyrrol-2-yl)-phenyl-methanone
• M57112

• Inchi： 1S/C13H10F3NO/c1-8-7-10(13(14,15)16)11(17-8)12(18)9-5-3-2-4-6-9/h2-7,17H,1H3
• InChI Key： BTDXGJMHXWLGHE-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C)NC=1C(C1C=CC=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 253.07144843Da
• Monoisotopic Mass: 253.07144843Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 32.9Ų